1-(2-cyanoethyl)-1-methylurea
Description
Synthesis Analysis
While the specific synthesis process for “1-(2-cyanoethyl)-1-methylurea” is not available, related compounds such as “1-(2-cyanoethyl)pyrrole” have been synthesized and used in applications like improving the performance of lithium-ion batteries . Another compound, “2-cyanoethyl N,N,N’,N’-tetraisopropylphosphorodiamidite”, is used in the synthesis of DNA/RNA .
Future Directions
While specific future directions for “1-(2-cyanoethyl)-1-methylurea” are not available, related compounds like “1-(2-cyanoethyl)pyrrole” have shown promise in improving the high-temperature performance of lithium-ion batteries, suggesting potential for large-scale application . Other compounds like “1-(2-cyanoethyl)pyrrole” could be utilized to construct functionalized materials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-cyanoethyl)-1-methylurea involves the reaction of 2-cyanoethylamine with methyl isocyanate.", "Starting Materials": [ "2-cyanoethylamine", "Methyl isocyanate" ], "Reaction": [ "Add 2-cyanoethylamine to a reaction flask", "Add methyl isocyanate dropwise to the reaction flask while stirring", "Heat the reaction mixture at 60-70°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum" ] } | |
CAS RN |
686-56-6 |
Product Name |
1-(2-cyanoethyl)-1-methylurea |
Molecular Formula |
C5H9N3O |
Molecular Weight |
127.1 |
Purity |
95 |
Origin of Product |
United States |
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